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Compound of Interest

Compound Name: Trimag

Cat. No.: B1201283

For Researchers, Scientists, and Drug Development Professionals

The term "Trimag" presents a degree of ambiguity within the scientific landscape, referring to
both a complex chemical mixture and a variety of dietary supplements with disparate
compositions. This guide provides a detailed technical overview of the two primary chemical
entities associated with this name: a specific mixed salt identified in chemical databases as
"Trimag," and the more commonly encountered "Trimagnesium Dicitrate."

The Chemical Mixture: Trimag (PubChem CID:
196339)

The entity cataloged as "Trimag" in the PubChem database is a complex salt with the
molecular formula C20H20Mg3N2014.[1] Its formal IUPAC name is trimagnesium;2-
hydroxypropanoate;pyridine-3-carboxylate;diformate.[1] This compound is a mixture of
magnesium salts of three different organic acids: lactic acid (2-hydroxypropanoic acid), nicotinic
acid (pyridine-3-carboxylic acid), and formic acid.

Chemical Structure and Components

The overall structure is an ionic assembly of three magnesium ions (Mg?*) and a collection of
anions. The precise stoichiometric ratio of the anions is represented in the molecular formula,
indicating a combination of two 2-hydroxypropanoate ions, two pyridine-3-carboxylate ions, and
two formate ions for every three magnesium ions.
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Below is a graphical representation of the individual organic acid components that, in their

deprotonated form, constitute the anionic components of this "Trimag" mixture.

Component Organic Acids of Trimag (CID: 196339)
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Caption: Component organic acids of the "Trimag" chemical mixture.

Physicochemical Data

Quantitative data for this specific mixed salt is limited. The following table summarizes the

computed properties available from the PubChem database.[1]

Property Value

Molecular Formula C20H20M@3N2014
Molecular Weight 585.3 g/mol
Exact Mass 584.0465784 Da

SMILES String

CC(C(=0)[O-])0.CC(C(=0)
[O-])0.C1=CC(=CN=C1)C(=0)
[O-].C1=CC(=CN=C1)C(=0)[O-].C(=0)
[O-].C(=0)[O-].[Mg+2].[Mg+2].[Mg+2]
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Note: Experimental data such as melting point, boiling point, and solubility for this specific
mixture are not readily available in the surveyed literature.

Biological Activity and Experimental Protocols

There is a lack of specific studies on the biological activity or pharmacological effects of this
particular "Trimag" mixture (CID: 196339). Research would be required to determine its
absorption, distribution, metabolism, and excretion (ADME) profile, as well as its efficacy and
safety. Any experimental protocol would need to be developed de novo, starting with chemical
synthesis and characterization, followed by in vitro and in vivo studies.

Trimagnesium Dicitrate

Trimagnesium dicitrate, with the molecular formula C12H10Mg3014, is a more well-defined
and commonly referenced compound.[2][3][4] It is the magnesium salt of citric acid, with a 3:2
ratio of magnesium to citrate ions.[2] This compound is widely used in dietary supplements and
as a saline laxative.[2][5][6]

Chemical Structure

Trimagnesium dicitrate is an ionic compound consisting of three magnesium cations (Mg3*)
and two citrate anions (CeHs0O737).

Chemical Structure of Trimagnesium Dicitrate

Citrate3~
(CeHs07)

Citrate3~
(CeHs07)
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Caption: lonic association in Trimagnesium Dicitrate.

Physicochemical Data

The following table summarizes key physicochemical properties of trimagnesium dicitrate.

Property Value Reference
Molecular Formula C12H10MQ@3014 [2][3]
Molecular Weight 451.12 g/mol [2]
Appearance White to off-white powder [3]

Melting Point 184 °C [21[7]
Solubility in Water Partially soluble [2]

trimagnesium bis(2-
IUPAC Name hydroxypropane-1,2,3- [2]

tricarboxylate)

Biological Activity and Mechanism of Action

Trimagnesium dicitrate serves as a source of magnesium, an essential mineral involved in over
300 biochemical reactions in the body, including neuromuscular function and energy
metabolism.[6] Its most prominent pharmacological use is as a saline laxative.[2][5]

The mechanism of action as a laxative is primarily osmotic.[2][5] When administered orally, the
poorly absorbed citrate and magnesium ions create a hyperosmotic environment in the
intestinal lumen. This draws a significant amount of water into the intestines, increasing the
volume of stool, softening it, and stimulating peristalsis, which leads to bowel evacuation.[2][5]

The following diagram illustrates this osmotic laxative mechanism.
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Mechanism of Action of Trimagnesium Dicitrate as an Osmotic Laxative
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Caption: Osmotic laxative workflow of Trimagnesium Dicitrate.
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Experimental Protocols

While specific, detailed experimental protocols for trimagnesium dicitrate are proprietary to
manufacturers, a general protocol for its use as a bowel cleanser prior to a medical procedure
can be outlined as follows:

o Preparation: The commercially available trimagnesium dicitrate oral solution is used.

o Dosage: The patient is instructed to consume the entire volume of the solution, often in
divided doses, the evening before the procedure.

o Hydration: It is critical for the patient to consume a large volume of clear liquids before,
during, and after the administration of trimagnesium dicitrate to prevent dehydration due to
the fluid shift into the intestines.

e Monitoring: Patients should be monitored for signs of dehydration or electrolyte imbalance,
particularly those with renal impairment.

For its use as a dietary supplement, the protocol involves regular oral administration of a lower
dose, typically in tablet or capsule form, with food to enhance absorption and minimize
gastrointestinal side effects.

"Trimag" in Commercial Products

It is important to note that many commercial products marketed under the name "Trimag" are
dietary supplements containing a blend of different magnesium salts. The rationale for these
formulations is often to combine magnesium salts with varying bioavailability and properties.
Common forms found in these supplements include:

e Magnesium Citrate

e Magnesium Glycinate
e Magnesium Orotate[2]
e Magnesium Malate[3]

e Magnesium Lactate[5]
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e Magnesium Aspartate[6][8]
e Magnesium Carbonate[1]

The chemical structure and properties of these commercial mixtures are dependent on the
specific formulation of the product. Researchers and clinicians should always refer to the
product's specific ingredient list for accurate information.

Conclusion

The term "Trimag" lacks a single, precise chemical definition. It can refer to a specific, albeit
poorly studied, mixed magnesium salt, or more commonly, to trimagnesium dicitrate, a well-
characterized compound with established uses as a magnesium supplement and osmotic
laxative. Furthermore, the "Trimag" branding is utilized for a variety of dietary supplements with
diverse compositions. For scientific and clinical accuracy, it is imperative to specify the exact
chemical entity—by name, molecular formula, or CAS number—when discussing or
researching "Trimag."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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